![molecular formula C14H15N3O3 B4238433 N-[3-(2-furoylamino)propyl]-2-pyridinecarboxamide](/img/structure/B4238433.png)
N-[3-(2-furoylamino)propyl]-2-pyridinecarboxamide
Overview
Description
N-[3-(2-furoylamino)propyl]-2-pyridinecarboxamide, also known as UK-5099, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a potent inhibitor of mitochondrial pyruvate carrier (MPC), a protein that plays a crucial role in cellular metabolism.
Mechanism of Action
N-[3-(2-furoylamino)propyl]-2-pyridinecarboxamide acts as a competitive inhibitor of MPC, binding to the carrier protein and preventing the transport of pyruvate into the mitochondria. This inhibition leads to a decrease in the production of ATP through oxidative phosphorylation, which can have significant effects on cellular metabolism.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. Inhibition of MPC by this compound can lead to a decrease in cellular respiration and ATP production, which can affect various cellular processes. Studies have shown that this compound can inhibit cancer cell growth, reduce insulin secretion, and impair muscle function.
Advantages and Limitations for Lab Experiments
N-[3-(2-furoylamino)propyl]-2-pyridinecarboxamide has several advantages for use in lab experiments. It is a potent inhibitor of MPC and can be used to study the effects of altered mitochondrial metabolism on cellular processes. However, this compound also has some limitations. It is a relatively expensive compound and may not be readily available for all researchers. Additionally, the effects of this compound on cellular metabolism can be complex and may require careful interpretation of experimental results.
Future Directions
There are several future directions for research on N-[3-(2-furoylamino)propyl]-2-pyridinecarboxamide. One area of interest is the potential use of this compound as a therapeutic agent for cancer treatment. Studies have shown that inhibition of MPC by this compound can inhibit cancer cell growth, and further research is needed to explore the potential of this compound as a cancer therapy. Additionally, further research is needed to understand the effects of this compound on various cellular processes, including muscle function and insulin secretion. Finally, the development of new MPC inhibitors may provide additional tools for studying the role of mitochondrial metabolism in cellular processes.
Scientific Research Applications
N-[3-(2-furoylamino)propyl]-2-pyridinecarboxamide has been widely used in scientific research to study the role of MPC in cellular metabolism. It has been shown to inhibit the transport of pyruvate into the mitochondria, which leads to a decrease in cellular respiration and ATP production. This inhibition has been used to study the effects of altered mitochondrial metabolism on various cellular processes, including cancer cell growth, insulin secretion, and muscle function.
Properties
IUPAC Name |
N-[3-(furan-2-carbonylamino)propyl]pyridine-2-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O3/c18-13(11-5-1-2-7-15-11)16-8-4-9-17-14(19)12-6-3-10-20-12/h1-3,5-7,10H,4,8-9H2,(H,16,18)(H,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHYBGPLJQBGUMY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C(=O)NCCCNC(=O)C2=CC=CO2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.